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Compound of Interest

Compound Name: 4-Fluorobenzoic Acid

Cat. No.: B181352

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of 4-Fluorobenzoic acid (CAS No. 456-22-
4), a key building block in the synthesis of pharmaceuticals, agrochemicals, and advanced
materials.[1] Its unique properties, stemming from the presence of a fluorine atom on the
benzene ring, make it a valuable intermediate in drug discovery and development.[1][2]

Core Properties and Data

4-Fluorobenzoic acid is a white crystalline solid.[1] The fluorine substitution enhances its
reactivity and solubility in various organic solvents, making it a versatile reagent in organic
synthesis.[1]

Chemical and Physical Properties
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Property Value Source
CAS Number 456-22-4
Molecular Formula C7HsFO2
Molecular Weight 140.11 g/mol
Appearance White powder/solid
Melting Point 182-184 °C
Boiling Point 253.7 °C
Density 1.479 g/cm3
pKa 4.14
Very slightly soluble in cold
Solubility water; freely soluble in hot

water and alcohol.

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 4-Fluorobenzoic
acid. Key spectral data includes:
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Spectroscopic Technique Key Features

Spectral data is available and typically shows
1H NMR signals corresponding to the aromatic protons

and the carboxylic acid proton.

Provides information on the carbon skeleton of

13C NMR

the molecule.

A characteristic technique for fluorine-containing
1°F NMR compounds, showing a signal for the fluorine

atom.

R Spect Shows characteristic peaks for the C=0 of the
ectrosco
P Py carboxylic acid and the C-F bond.

M Spect . Used to determine the molecular weight and
ass Spectrometry _
fragmentation pattern.

Synthesis and Experimental Protocols

4-Fluorobenzoic acid is commercially available, but can also be synthesized through several
established methods.

Common Synthesis Routes

¢ Schiemann Reaction: This is a notable route where 4-aminobenzoic acid is diazotized and
then treated with a fluorinating agent, followed by hydrolysis.

¢ Oxidation of 4-Fluorotoluene: A common method involves the oxidation of the methyl group
of 4-fluorotoluene to a carboxylic acid.

o Hydrolysis of 4-Fluorobenzonitrile: This method involves the conversion of the nitrile group of
4-fluorobenzonitrile to a carboxylic acid.

lllustrative Synthesis Workflow

The following diagram outlines a general workflow for the synthesis of 4-Fluorobenzoic acid
derivatives, which is a common application of this compound.
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Synthesis of 4-Fluorobenzohydrazide
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A generalized workflow for the synthesis of 4-Fluorobenzoic acid derivatives.
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Applications in Research and Drug Development

The presence of the fluorine atom in 4-Fluorobenzoic acid imparts unique properties to
molecules that incorporate it, such as enhanced metabolic stability and bioactivity. This makes
it a valuable precursor in various fields.

o Pharmaceutical Development: It serves as a key intermediate in the synthesis of a wide
range of Active Pharmaceutical Ingredients (APIs). Its derivatives have been investigated for
various biological activities, including antimicrobial and antioxidant properties.

o Agrochemicals: It is used in the formulation of herbicides and pesticides, contributing to

improved efficacy.

e Polymer Chemistry: 4-Fluorobenzoic acid is utilized in the production of specialty polymers
with enhanced thermal stability and chemical resistance.

e Analytical Chemistry: It can be employed as a standard in chromatographic techniques.

Logical Flow of Applications

The following diagram illustrates the central role of 4-Fluorobenzoic acid as a building block in
various scientific and industrial applications.

Key Application Areas
API Synthesis Pharmaceuticals
Pesticide Formulation Agrochemicals
4-Fluorobenzoic Acid Monomer for Po|ymers
Chromatographic Standard JYInE S
Analytical Chemistry
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Applications of 4-Fluorobenzoic acid as a versatile chemical intermediate.

Safety and Handling

Proper handling and storage of 4-Fluorobenzoic acid are essential to ensure safety in a
laboratory or industrial setting.

e Hazards: It is harmful if swallowed and can cause skin and serious eye irritation. It may also
cause respiratory irritation.

e Personal Protective Equipment (PPE): Appropriate PPE, including gloves, safety goggles,
and respiratory protection, should always be worn when handling this compound.

o Storage: Store in a cool, dry, and well-ventilated area away from incompatible substances
such as strong oxidizing agents.

o First Aid: In case of contact with eyes or skin, flush immediately with plenty of water for at
least 15 minutes. If inhaled, move to fresh air. If ingested, do not induce vomiting and seek
immediate medical attention.

This guide provides a foundational understanding of 4-Fluorobenzoic acid for professionals in
research and development. For more detailed information, always refer to the specific Safety
Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [A Comprehensive Technical Guide to 4-Fluorobenzoic
Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b181352#4-fluorobenzoic-acid-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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